Cas no 5323-95-5 (Potassium 12-hydroxyoctadec-9-enoate)

• Product Name: Potassium 12-hydroxyoctadec-9-enoate
• CAS No: 5323-95-5
• MF: C₁₈H₃₃NaO₃
• MW: 320.4426
• MDL: MFCD00050760
• CID: 371111
• PubChem ID: 87575606
• Update Time: 2024-11-02

Potassium 12-hydroxyoctadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, sodium salt (1:1), (9Z,12R)-
• Sodium Ricinolate
• Sodiumricinoleate
• colidosan
• Ricinoleic Acid Sodium Salt
• RICINOLIC ACID SODIUM SALT
• sodiumricinate
• soricin
• Ricinelaidic acid sodium salt
• potassium 12-hydroxyoctadec-9-enoate
• Potassium 12-hydroxyoctadec-9-enoate

• MDL： MFCD00050760
• Inchi： 1S/C18H34O3.Na/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;+1/p-1/b12-9+;
• InChI Key： IJRHDFLHUATAOS-NBYYMMLRSA-M
• SMILES： [Na+].O([H])C([H])(C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 321.24100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Not determined
• PSA: 57.53000
• LogP: 5.07930
• Solubility: Not determined
• Merck: 8211

Potassium 12-hydroxyoctadec-9-enoate Security Information

• RTECS：VJ3500000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt